Cas no 174509-39-8 (3-chloro-4-methylbenzene-1,2-diol)

• Product Name: 3-chloro-4-methylbenzene-1,2-diol
• CAS No: 174509-39-8
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• CID: 1360007
• PubChem ID: 177281
• Update Time: 2025-04-20

3-chloro-4-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methylbenzene-1,2-diol
• 1,2-Benzenediol, 3-chloro-4-methyl-
• 3-Chloro-4-methyl-1,2-benzenediol
• 3-chloro-4-methylcatechol
• SCHEMBL3684343
• CHEBI:142284
• 2-chloro-3,4-dihydroxytoluene
• DTXSID60169844
• 174509-39-8

• Inchi： 1S/C7H7ClO2/c1-4-2-3-5(9)7(10)6(4)8/h2-3,9-10H,1H3
• InChI Key： KMTSTVDXZGLBBJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)O)O

Computed Properties

• Exact Mass: 158.01351
• Monoisotopic Mass: 158.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols